Cas no 88302-09-4 (2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-)

88302-09-4 structure
Product name:2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-
2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-
- 6-ethyl-5-propanoyl-1H-pyridin-2-one
- JMDUPPQVQZVCFS-UHFFFAOYSA-N
- 6-Ethyl-5-propanoylpyridin-2(1H)-one
- DTXSID20530879
- 88302-09-4
- SCHEMBL10989494
- 6-ethyl-5-(n-propanoyl)-2(1H)-pyridinone
- 5-propanoyl-6-ethyl-2(1h)-pyridone
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- Inchi: InChI=1S/C10H13NO2/c1-3-8-7(9(12)4-2)5-6-10(13)11-8/h5-6H,3-4H2,1-2H3,(H,11,13)
- InChI Key: JMDUPPQVQZVCFS-UHFFFAOYSA-N
- SMILES: CCC1=C(C=CC(=O)N1)C(=O)CC
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)- Related Literature
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1. Book reviews
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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